Cas no 86823-17-8 (4-(3,5-Dimethylphenoxy)aniline)

• Product Name: 4-(3,5-Dimethylphenoxy)aniline
• CAS No: 86823-17-8
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 729717
• Update Time: 2025-05-24

4-(3,5-Dimethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(3,5-dimethylphenoxy)-
• 4-(3,5-DIMETHYLPHENOXY)ANILINE
• 4-(3,5-Dimethylphenoxy)aniline

• Inchi： 1S/C14H15NO/c1-10-7-11(2)9-14(8-10)16-13-5-3-12(15)4-6-13/h3-9H,15H2,1-2H3
• InChI Key： KUIQDVYCIYFSQV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

4-(3,5-Dimethylphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3,5-Dimethylphenoxy)aniline

Comprehensive Overview of 4-(3,5-Dimethylphenoxy)aniline (CAS No. 86823-17-8): Properties, Applications, and Industry Trends

4-(3,5-Dimethylphenoxy)aniline (CAS No. 86823-17-8) is a specialized organic compound widely recognized for its role as a key intermediate in the synthesis of advanced materials and fine chemicals. With the growing demand for high-performance additives in industries such as pharmaceuticals, agrochemicals, and polymer science, this compound has garnered significant attention due to its unique structural features and reactivity. The phenoxy-aniline backbone, combined with dimethyl substitutions, offers exceptional versatility in chemical modifications, making it a valuable building block for researchers and manufacturers alike.

In recent years, the compound has been linked to innovations in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly production methods. Searches for terms like "biodegradable intermediates" and "low-toxicity aniline derivatives" have surged, reflecting industry shifts. 4-(3,5-Dimethylphenoxy)aniline is often explored as a candidate for reducing environmental footprints in synthetic pathways, particularly in catalytic processes that minimize waste generation.

From a molecular perspective, the compound's electron-rich aromatic system enables diverse functionalization, which is critical for designing photoactive materials and electronic components. Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) has made it a focal point in organic electronics research, addressing queries such as "aniline-based conductive polymers" and "high-efficiency OLED materials." These applications are particularly relevant amid the rise of flexible electronics and renewable energy technologies.

Quality control and analytical profiling of CAS No. 86823-17-8 are also frequently discussed topics. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, especially for pharmaceutical-grade batches. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for precise characterization, a subject often searched alongside "analytical standards for aniline derivatives."

In conclusion, 4-(3,5-Dimethylphenoxy)aniline exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to emerging fields—from green chemistry to advanced material science—positions it as a compound of enduring relevance. As industries continue to prioritize sustainability and performance, this aniline derivative is poised to play a pivotal role in shaping future technological advancements.